Cas no 2138364-36-8 (methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138364-36-8
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6066470
• PubChem ID: 165956783
• Update Time: 2025-05-25

methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate
• 2138364-36-8
• EN300-1121054

• Inchi： 1S/C11H19N3O3/c1-4-5-6-14-10(12)8(7-16-2)9(13-14)11(15)17-3/h4-7,12H2,1-3H3
• InChI Key： RCVPZCLMFREFBB-UHFFFAOYSA-N
• SMILES： O(C)CC1C(C(=O)OC)=NN(C=1N)CCCC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate

Methyl 5-Amino-1-Butyl-4-(Methoxymethyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate, with the CAS number 2138364-36-8, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agricultural chemistry, and materials science. This compound is notable for its unique structure, which combines pyrazole, a five-membered aromatic heterocycle, with substituents that enhance its functional properties. Recent studies have highlighted its potential applications in pesticide development, drug delivery systems, and as a precursor for advanced materials.

The molecular structure of methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with an amino group at position 5, a butyl group at position 1, and a methoxymethyl group at position 4. These substituents not only influence the compound's chemical reactivity but also contribute to its biological activity. For instance, the amino group enhances hydrogen bonding capabilities, while the butyl chain introduces lipophilicity, making it suitable for various biochemical interactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate using multicomponent reactions and catalytic processes. These methods not only improve yield but also reduce production costs, making the compound more accessible for industrial applications. Additionally, studies have explored its stability under different environmental conditions, revealing its resistance to thermal degradation and oxidative stress.

In terms of applications, methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate has shown promise in the development of herbicides and fungicides. Its ability to inhibit key enzymes in plant pathogens makes it a valuable candidate for crop protection. Furthermore, researchers have investigated its role as a drug carrier in nanotechnology, where its structural properties facilitate the encapsulation and controlled release of therapeutic agents.

Another area of interest is the use of this compound in the synthesis of advanced materials. Its pyrazole core serves as a building block for constructing conjugated polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional electronic properties, making them suitable for applications in sensors, batteries, and optoelectronics.

Despite its numerous advantages, the development of methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate faces challenges related to scalability and regulatory compliance. Researchers are actively exploring strategies to optimize production processes while ensuring adherence to environmental and safety standards.

In conclusion, methyl 5-amino-1-butyl-4-(methoxymethyl)-1H-pyrazole-3-carboxylate represents a multifaceted compound with diverse applications across various industries. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.